6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4S
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 6-[(2-chlorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4S/c1-11-6-8-12(9-7-11)16-19-20-17-22(16)21-15(23-17)10-13-4-2-3-5-14(13)18/h2-9H,10H2,1H3
• InChI Key: UCLZDDWQZJDMLB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CC4=CC=CC=C4Cl

Description

6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the triazolo-thiadiazole family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound exerts its anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a wide range of biochemical and physiological effects. Studies have shown that this compound can induce DNA damage in cancer cells, leading to cell death. Additionally, this compound has been shown to inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. Furthermore, this compound has been shown to have anti-inflammatory, anti-microbial, and anti-viral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can induce DNA damage in normal cells as well as cancer cells, which could limit its use in certain applications.

Future Directions

There are several potential future directions for research on 6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research could be to further elucidate the mechanism of action of this compound, in order to better understand its anti-cancer activity. Additionally, further studies could be conducted to investigate the potential use of this compound in combination with other anti-cancer agents, in order to enhance its efficacy. Finally, future research could focus on the development of more potent and selective analogues of this compound, in order to improve its therapeutic potential.

Synthesis Methods

The synthesis of 6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a multistep process that involves the reaction of various starting materials. The most common method involves the reaction of 2-chlorobenzyl chloride with 4-methylphenyl hydrazine to form the intermediate compound. This intermediate is then reacted with thiosemicarbazide in the presence of a catalyst to yield the final product.

Scientific Research Applications

6-(2-Chlorobenzyl)-3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has potent anti-cancer activity against a wide range of cancer cell lines. Additionally, this compound has been shown to have anti-inflammatory, anti-microbial, and anti-viral properties.